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N'Djamena, Chad – The Sahel region of Africa continues to be a critical theater in the global

struggle against Salafi-jihadist extremism. A complex web of groups, primarily affiliated with Al-

Qaeda and the Islamic State, exploit vast, under-governed spaces, ethnic tensions, and local

grievances to advance their agendas. This guide provides a comparative analysis of the most

prominent Salafi-jihadist organizations operating in the Sahel, with a focus on Jama'at Nasr al-

Islam wal Muslimin (JNIM) and the Islamic State in the Sahel Province (ISSP), offering

quantitative data on their activities, insights into their operational methodologies, and

visualizations of their organizational structures and relationships. This analysis is intended for

researchers, security analysts, and policymakers engaged in understanding and addressing

the evolving threat landscape in the region.

Overview of Major Salafi-Jihadist Factions
The Salafi-jihadist movement in the Sahel is dominated by two major coalitions: the Al-Qaeda-

aligned Jama'at Nasr al-Islam wal Muslimin (JNIM) and the Islamic State in the Sahel Province

(ISSP), formerly known as the Islamic State in the Greater Sahara (ISGS). While both espouse

a Salafi-jihadist ideology and seek to establish states governed by their interpretation of Islamic

law, they differ significantly in their strategies, governance models, and target selection.

Jama'at Nasr al-Islam wal Muslimin (JNIM), formed in 2017, operates as a coalition of several

pre-existing groups, including Al-Qaeda in the Islamic Maghreb (AQIM)'s Sahara branch, Ansar

Dine, Katiba Macina, and Al-Mourabitoun.[1] Led by the influential Tuareg figure Iyad Ag Ghaly,
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JNIM has adopted a strategy of embedding itself within local communities, exploiting

grievances, and at times providing rudimentary governance and justice to win support.[1][2]

The Islamic State in the Sahel Province (ISSP), on the other hand, follows the more brutal and

uncompromising approach of its parent organization. ISSP often engages in large-scale attacks

on both military and civilian targets, employing a strategy of intimidation and coercion to

establish control.[3][4] The group has been responsible for numerous mass-casualty events

and seeks to impose its rigid interpretation of Islamic law through force.

Beyond these two major players, other groups such as Ansaru, a splinter faction of Boko

Haram aligned with Al-Qaeda, and remnants of Boko Haram itself, continue to operate in the

wider Sahelian and Lake Chad Basin regions, occasionally collaborating with or competing

against JNIM and ISSP.

Quantitative Data on Group Activities (2023-2024)
The following table summarizes available quantitative data on the main Salafi-jihadist groups in

the Sahel, focusing on estimated fighter strength and reported fatalities from their activities in

2023 and the first half of 2024. Data is aggregated from open-source intelligence, conflict

monitoring organizations, and United Nations reports.

Group Affiliation

Estimated
Fighter
Strength
(2024)

Reported
Fatalities
(2023)

Reported
Fatalities
(Jan-Jul
2024)

Primary
Areas of
Operation

Jama'at Nasr

al-Islam wal

Muslimin

(JNIM)

Al-Qaeda 5,000 - 6,000

1,454

(increase of

46% from

2022)

Over 1,000

(as of June

2025)

Mali, Burkina

Faso, Niger

Islamic State

in the Sahel

Province

(ISSP)

Islamic State
Several

hundred

Over 700 (in

clashes with

JNIM alone)

7,620 (across

three

Sahelian

states, in

conjunction

with JNIM)

Mali-Niger-

Burkina Faso

tri-border

area
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Note: Casualty figures are often difficult to attribute with certainty and may include combatants

and civilians. The significant number of fatalities in the first half of 2024 reflects the overall

intensification of the conflict in the Sahel.

Methodologies of Operation
This section details the common operational methodologies employed by Salafi-jihadist groups

in the Sahel, akin to experimental protocols in a scientific context. These methods are adapted

to the local environment and the strategic objectives of each group.

Complex Attacks on Security Forces
Objective: To inflict significant casualties, capture weaponry and equipment, and undermine

state authority.

Methodology:

Reconnaissance: Extensive surveillance of military bases, checkpoints, and convoys,

often aided by local informants.

Initiating Assault: The attack often begins with one or more Vehicle-Borne Improvised

Explosive Devices (VBIEDs) or Suicide Vehicle-Borne Improvised Explosive Devices

(SVBIEDs) to breach defenses and create chaos.

Ground Assault: A large contingent of fighters, often on motorcycles, follows the initial

blast, engaging remaining defenders with small arms, machine guns, and rocket-propelled

grenades.

Looting: Once the position is overrun, fighters systematically collect weapons, ammunition,

vehicles, and other supplies.

Withdrawal: A planned withdrawal route is used to exfiltrate fighters and captured materiel

before reinforcements can arrive.

Improvised Explosive Device (IED) Emplacement and
Ambush
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Objective: To disrupt military patrols, inflict casualties with minimal direct engagement, and

control key transportation routes.

Methodology:

IED Construction: Devices are often constructed using a combination of commercial and

military-grade explosives, frequently triggered by pressure plates or command wires.

Emplacement: IEDs are buried along roads known to be used by security forces or

international patrols.

Ambush (Optional): The IED detonation may be the primary attack, or it may be used to

initiate a more complex ambush where fighters are positioned to attack the disabled

vehicles and responding forces.

Propaganda: JNIM has been known to issue apologies if IEDs inadvertently harm civilians,

a tactic to maintain some level of local support.

Governance and Population Control
Objective: To establish and maintain control over territory and populations, extract resources,

and recruit new members.

Methodology (JNIM):

Exploitation of Grievances: Capitalize on existing ethnic tensions and feelings of

marginalization by state authorities.

Provision of Services: Offer rudimentary justice through Sharia courts and mediate local

disputes.

Taxation: Impose "zakat" (Islamic tax) on local populations and economic activities.

Local Agreements: Forge alliances with local leaders and communities to secure safe

passage and intelligence.

Methodology (ISSP):
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Intimidation and Coercion: Use extreme violence, including public executions and

amputations, to enforce compliance with their interpretation of Islamic law.

Forced Taxation: Levy taxes on communities under their control.

Disruption of State Services: Actively work to dismantle state presence, including attacking

schools and government buildings.

Visualizing a Complex Web: Affiliations and
Rivalries
The following diagrams, generated using Graphviz (DOT language), illustrate the key

relationships between Salafi-jihadist groups in the Sahel.
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Caption: Affiliation structure of major Salafi-jihadist groups in the Sahel.
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Caption: Primary conflict dynamics between Salafi-jihadist groups and state actors.
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Conclusion
The Salafi-jihadist landscape in the Sahel is dynamic and continues to evolve. While JNIM and

ISSP represent the most significant threats, their differing strategies and the ongoing conflict

between them present both challenges and opportunities for regional and international actors.

A nuanced understanding of their operational methodologies, recruitment drivers, and

governance models is essential for developing effective counter-terrorism and stabilization

strategies. Continued monitoring and data collection are critical to keeping pace with the

shifting dynamics of this complex and violent extremist ecosystem.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12369829?utm_src=pdf-custom-synthesis
https://adf-magazine.com/2024/04/sahel-civilians-stuck-between-a-rock-and-a-hard-place-as-terror-rivals-clash/
https://www.criticalthreats.org/analysis/salafi-jihadi-areas-of-operation-in-the-sahel
https://www.fpri.org/article/2025/03/counterterrorism-shortcomings-in-mali-burkina-faso-and-niger/
https://greydynamics.com/islamic-state-vs-al-qaeda-the-battle-for-the-sahel/
https://www.benchchem.com/product/b12369829#cross-regional-comparison-of-salafi-jihadist-groups-in-the-sahel
https://www.benchchem.com/product/b12369829#cross-regional-comparison-of-salafi-jihadist-groups-in-the-sahel
https://www.benchchem.com/product/b12369829#cross-regional-comparison-of-salafi-jihadist-groups-in-the-sahel
https://www.benchchem.com/product/b12369829#cross-regional-comparison-of-salafi-jihadist-groups-in-the-sahel
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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